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Compound of Interest

Compound Name:
3-[4-

(Benzyloxy)phenoxy]pyrrolidine

CAS No.: 194668-52-5

Cat. No.: B222371

Get Quote

3-[4-(Benzyloxy)phenoxy]pyrrolidine is a secondary amine featuring a pyrrolidine ring linked

via an ether bond to a phenoxy group, which is further substituted with a benzyloxy moiety. The

pyrrolidine ring is a prevalent scaffold in numerous FDA-approved drugs, valued for its ability to

introduce three-dimensionality and favorable pharmacokinetic properties into a molecule.[1][2]

[3]

The core structure combines the saturated, flexible pyrrolidine ring with a more rigid aromatic

system. This unique combination allows for specific spatial arrangements of its functional

groups, making it a compelling building block for creating targeted therapeutic agents.

Chemical Structure:

Caption: 2D structure of 3-[4-(Benzyloxy)phenoxy]pyrrolidine.
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Property Value Source

CAS Number 194668-52-5 (HCl salt) [4]

PubChem CID 18357131 (free base) [4]

Molecular Formula C₁₇H₁₉NO₂ [4]

Molecular Weight 269.34 g/mol [4]

Appearance
Expected to be a solid or oil at

room temperature.
N/A

Solubility

Expected to be soluble in

organic solvents like methanol,

ethanol, and DMSO.

N/A

Synthesis and Mechanistic Rationale
The synthesis of 3-[4-(Benzyloxy)phenoxy]pyrrolidine can be efficiently achieved through

several established synthetic routes. A logical and common approach is the Williamson ether

synthesis, which involves the nucleophilic substitution of a halide or other leaving group by an

alkoxide.

Causality in Synthetic Design: The choice of this pathway is dictated by the commercial

availability of the starting materials and the high efficiency of the S N 2 reaction for forming

ether linkages. The key precursors are 4-(benzyloxy)phenol and a pyrrolidine ring

functionalized at the 3-position with a good leaving group (e.g., tosylate, mesylate, or a halide).

The pyrrolidine nitrogen is typically protected during this step to prevent it from acting as a

competing nucleophile. The tert-butoxycarbonyl (Boc) group is an ideal choice for this purpose

due to its stability under basic conditions and its facile removal under acidic conditions.

Representative Synthetic Scheme:
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Step 1: Ether Formation (Williamson Synthesis)
Step 2: Deprotection

4-(Benzyloxy)phenol
(CAS: 103-16-2)

Base (e.g., NaH, K₂CO₃)
Solvent (e.g., DMF, Acetone)

N-Boc-3-tosyloxypyrrolidine

N-Boc-3-[4-(benzyloxy)phenoxy]pyrrolidineSN2 Reaction Acid (e.g., TFA, HCl)
Solvent (e.g., DCM)

3-[4-(Benzyloxy)phenoxy]pyrrolidine
(Final Product)

Boc Removal

Analytical & QC Workflow

Synthesized Product

Mass Spectrometry (MS)
- Confirm Molecular Weight

- Fragmentation Pattern
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NMR Spectroscopy
(¹H, ¹³C)

- Confirm Structure
- Assess Purity

Characterization

HPLC Analysis
- Determine Purity (% Area)

- Method Development

Characterization

Certificate of Analysis (CoA)
- Identity, Purity, Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. iris.unipa.it [iris.unipa.it]

2. enamine.net [enamine.net]

3. img01.pharmablock.com [img01.pharmablock.com]

4. 3-[4-(Benzyloxy)phenoxy]pyrrolidine | C17H19NO2 | CID 18357131 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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